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Compound of Interest |

Compound Name: Polyaminopropyl biguanide
CAS No.: 51274-09-0
Cat. No.: B15583154

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: Hydrogels are three-dimensional polymeric networks capable of absorbing large
amounts of water, making them ideal candidates for drug delivery systems.[1] Their
biocompatibility, tunable physical properties, and ability to protect labile drugs make them
suitable for providing spatial and temporal control over the release of therapeutic agents.[2]
Polyaminopropyl biguanide (PAPB) is a polymer with antiseptic properties, effective against
a broad spectrum of microorganisms.[3][4] Loading PAPB into a hydrogel matrix can create a
sustained-release antimicrobial system for applications such as wound dressings or topical
treatments. This document provides detailed protocols for the formulation of chitosan-based
hydrogels loaded with PAPB, methods for characterizing the hydrogel, and procedures for
conducting in vitro controlled release studies.

Proposed Antimicrobial Mechanism of PAPB

Polyaminopropyl biguanide is a cationic polymer.[4] Its proposed mechanism of action
involves the electrostatic interaction between the positively charged biguanide groups of the
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PAPB polymer and the negatively charged components of bacterial cell membranes, such as
phospholipids and teichoic acids. This interaction disrupts membrane integrity, leading to
increased permeability and leakage of cytoplasmic contents, ultimately resulting in bacterial cell
death.
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Start: Define Formulation
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End: Optimized Formulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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